molecular formula C10H15N B8480258 1-(Cyclopentylmethyl)cyclopropanecarbonitrile

1-(Cyclopentylmethyl)cyclopropanecarbonitrile

Cat. No. B8480258
M. Wt: 149.23 g/mol
InChI Key: YRNNVTYGMRNWJM-UHFFFAOYSA-N
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Description

1-(Cyclopentylmethyl)cyclopropanecarbonitrile is a useful research compound. Its molecular formula is C10H15N and its molecular weight is 149.23 g/mol. The purity is usually 95%.
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properties

Product Name

1-(Cyclopentylmethyl)cyclopropanecarbonitrile

Molecular Formula

C10H15N

Molecular Weight

149.23 g/mol

IUPAC Name

1-(cyclopentylmethyl)cyclopropane-1-carbonitrile

InChI

InChI=1S/C10H15N/c11-8-10(5-6-10)7-9-3-1-2-4-9/h9H,1-7H2

InChI Key

YRNNVTYGMRNWJM-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)CC2(CC2)C#N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A solution of butyllithium in hexane (2.5M; 80 ml) was added to a solution of diisopropylamine (27.8 ml) and 1,3-dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone (28.6 ml) in tetrahydrofuran (188 ml) stirring at 0° C. Stirring was continued for 0.5 hours then the mixture was cooled to -78° C. and cyclopropanecarbonitrile (13.4 g) was added. After stirring at -78° C. for a further 1 hour cyclopentylmethylbromide (37.6 g) was added slowly, then the mixture allowed to warm to ambient temperature and stirred for a further 18 hours. The mixture was poured onto water (11) then extracted with ethyl acetate (4×150 ml). The combined extracts were washed with brine then dried over magnesium sulphate and then the solvent was removed in vacuo. Solid material was removed by filtration and the residual oil triturated with ether, solid material again being removed by filtration. The residual oil was then purified by distillation under reduced pressure giving 1-(cyclopentylmethyl)cyclopropanecarbonitrile (8.9 g) as an oil, bp 50° C./1 mbar.
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